Neorustmicin D
Neorustmicin D
Brand Name:
Vulcanchem
CAS No.:
104169-50-8
VCID:
VC0217967
InChI:
InChI=1S/C20H32O5/c1-7-17-12(3)10-14(5)18(22)13(4)8-11(2)9-16(21)19(23)15(6)20(24)25-17/h8,10,12-13,15,17-19,22-23H,7,9H2,1-6H3/b11-8+,14-10+/t12?,13?,15-,17+,18?,19?/m1/s1
SMILES:
CCC1C(C=C(C(C(C=C(CC(=O)C(C(C(=O)O1)C)O)C)C)O)C)C
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
Neorustmicin D
CAS No.: 104169-50-8
Main Products
VCID: VC0217967
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
| CAS No. | 104169-50-8 |
|---|---|
| Product Name | Neorustmicin D |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (3R,7E,11E,14S)-14-ethyl-4,10-dihydroxy-3,7,9,11,13-pentamethyl-1-oxacyclotetradeca-7,11-diene-2,5-dione |
| Standard InChI | InChI=1S/C20H32O5/c1-7-17-12(3)10-14(5)18(22)13(4)8-11(2)9-16(21)19(23)15(6)20(24)25-17/h8,10,12-13,15,17-19,22-23H,7,9H2,1-6H3/b11-8+,14-10+/t12?,13?,15-,17+,18?,19?/m1/s1 |
| Standard InChIKey | NSIYKHMKVAGRQL-JLWBZUCHSA-N |
| Isomeric SMILES | CC[C@H]1C(/C=C(/C(C(/C=C(/CC(=O)C([C@H](C(=O)O1)C)O)\C)C)O)\C)C |
| SMILES | CCC1C(C=C(C(C(C=C(CC(=O)C(C(C(=O)O1)C)O)C)C)O)C)C |
| Canonical SMILES | CCC1C(C=C(C(C(C=C(CC(=O)C(C(C(=O)O1)C)O)C)C)O)C)C |
| Synonyms | neorustmicin D |
| PubChem Compound | 6444102 |
| Last Modified | Nov 11 2021 |
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